Cas no 33705-31-6 (2-hydroxy-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone)

2-hydroxy-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone structure
33705-31-6 structure
Product Name:2-hydroxy-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone
CAS No:33705-31-6
MF:C12H18O2
MW:194.270123958588
CID:1459665
PubChem ID:36585
Update Time:2025-04-20

2-hydroxy-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone
    • 1-(1-adamantyl)-2-hydroxyethanone
    • DTXSID60187386
    • 1-adamantyl hydroxymethyl ketone
    • AKOS020230336
    • Ethanone, 1-(3-adamantyl)-2-hydroxy-
    • 33705-31-6
    • KETONE, 3-ADAMANTYL HYDROXYMETHYL
    • Ethanone, 2-hydroxy-1-tricyclo[3.3.1.13,7]dec-1-yl-
    • Ethanone, 2-hydroxy-1-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-, oxime
    • Inchi: 1S/C12H18O2/c13-7-11(14)12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10,13H,1-7H2
    • InChI Key: DJSXPNOHKQWGIH-UHFFFAOYSA-N
    • SMILES: O=C(CO)C12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 194.13074
  • Monoisotopic Mass: 194.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.192
  • Boiling Point: 312°C at 760 mmHg
  • Flash Point: 132.1°C
  • Refractive Index: 1.562
  • PSA: 37.3
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